Cas no 173200-56-1 ((E)-6,6-Dimethylhept-2-en-4-yn-1-ol)

(E)-6,6-Dimethylhept-2-en-4-yn-1-ol is a specialized aliphatic alcohol featuring both alkyne and alkene functional groups, along with a tertiary dimethyl substitution. This compound is of interest in synthetic organic chemistry due to its conjugated unsaturated system, which makes it a versatile intermediate for further functionalization, including cycloadditions, hydrogenation, or nucleophilic additions. The presence of a hydroxyl group enhances its utility in coupling reactions or as a precursor for esters and ethers. Its rigid, branched structure may also contribute to steric effects in catalytic applications. The compound is typically handled under inert conditions due to its reactive unsaturated bonds.

(E)-6,6-Dimethylhept-2-en-4-yn-1-ol structure

173200-56-1 structure

Product Name:(E)-6,6-Dimethylhept-2-en-4-yn-1-ol

CAS No:173200-56-1

MF:C₉H₁₄O

MW:138.206862926483

CID:139189

PubChem ID:11051719

Update Time:2025-06-25

(E)-6,6-Dimethylhept-2-en-4-yn-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-Hepten-4-yn-1-ol,6,6-dimethyl-, (2E)-
- 1-Hydroxy-6,6-Dimethyl-2-Heptene-4-Yne
- (E)-6,6-Dimethylhept-2-en-4-yn-1-ol
- (E)-6,6-dimethylhept-2-ene-4-ynol
- 1-Hydroxy-6,6-dimethyl-2-hepten-4-yne
- 6,6-dimethyl-2-hepten-4-yn-1-ol
- Terbinafine Related Compound 4
- AKOS006291786
- SCHEMBL4432850
- 2-Hepten-4-yn-1-ol,6,6-dimethyl-
- 173200-56-1
- 114311-70-5
- starbld0016533
- 2-Hepten-4-yn-1-ol, 6,6-dimethyl-, (2E)-
- (2E)-6,6-DIMETHYLHEPT-2-EN-4-YN-1-OL
- Inchi： 1S/C9H14O/c1-9(2,3)7-5-4-6-8-10/h4,6,10H,8H2,1-3H3/b6-4+
- InChI Key： GALYLLJOCKLAGD-GQCTYLIASA-N
- SMILES： OC/C=C/C#CC(C)(C)C

Computed Properties

Exact Mass: 138.10400
Monoisotopic Mass: 138.104465066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23000
LogP: 1.58440

(E)-6,6-Dimethylhept-2-en-4-yn-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D473280-500mg	(E)-6,6-Dimethylhept-2-en-4-yn-1-ol	173200-56-1	500mg	$ 184.00	2023-09-07
TRC	D473280-5g	(E)-6,6-Dimethylhept-2-en-4-yn-1-ol	173200-56-1	5g	$ 1477.00	2023-09-07
A2B Chem LLC	AE98328-500mg	2-Hepten-4-yn-1-ol, 6,6-dimethyl-, (2E)-	173200-56-1	500mg	$651.00	2024-04-20
A2B Chem LLC	AE98328-5g	2-Hepten-4-yn-1-ol, 6,6-dimethyl-, (2E)-	173200-56-1	5g	$3223.00	2024-04-20

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (E)-6,6-Dimethylhept-2-en-4-yn-1-ol

Recent Advances in the Study of (E)-6,6-Dimethylhept-2-en-4-yn-1-ol (CAS: 173200-56-1) and Its Applications in Chemical Biology and Medicine

The compound (E)-6,6-Dimethylhept-2-en-4-yn-1-ol (CAS: 173200-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the efficient synthetic routes for (E)-6,6-Dimethylhept-2-en-4-yn-1-ol, with particular emphasis on its stereoselective preparation. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. These synthetic advancements are crucial for scaling up production and facilitating further biological evaluations.

In terms of biological activity, (E)-6,6-Dimethylhept-2-en-4-yn-1-ol has demonstrated promising results in preliminary in vitro and in vivo studies. Its mechanism of action appears to involve modulation of key signaling pathways, particularly those related to inflammation and cell proliferation. These findings suggest potential applications in treating conditions such as cancer and autoimmune diseases, although further validation is required.

Moreover, the compound's unique chemical structure makes it a valuable intermediate in the synthesis of more complex bioactive molecules. Recent work has explored its use in constructing novel pharmacophores, which could lead to the development of next-generation therapeutics with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (E)-6,6-Dimethylhept-2-en-4-yn-1-ol and its derivatives. Current research is focused on structural modifications to enhance bioavailability and target specificity. Collaborative efforts between chemists and biologists are essential to address these challenges and translate these findings into clinical applications.

In conclusion, (E)-6,6-Dimethylhept-2-en-4-yn-1-ol represents a compelling area of research in chemical biology and medicinal chemistry. Its versatile applications, combined with recent synthetic and biological breakthroughs, position it as a compound of significant interest for future drug discovery efforts. Continued investigation into its properties and potential therapeutic uses is warranted to fully realize its promise in addressing unmet medical needs.